Cas no 1805552-25-3 (4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1805552-25-3
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4895808
• Update Time: 2025-05-20

4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-8-6(13(14)15)4(2-11)5(3-12-8)7(9)10/h3,7H,2,11H2,1H3
• InChI Key： SEKUMRIUGBAKQN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CN)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.5
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine: A Comprehensive Overview

4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805552-25-3) is a complex organic compound with a pyridine ring at its core, featuring multiple functional groups that contribute to its unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and agricultural chemistry. The presence of an amino group, a difluoromethyl group, a methoxy group, and a nitro group introduces a high degree of functional versatility, making it a valuable molecule for both academic and industrial research.

The synthesis of 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The nitro group is known to exhibit anti-inflammatory and antimicrobial properties, while the amino and methoxy groups can enhance bioavailability and pharmacokinetics. Recent studies have explored the use of 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine as a building block for designing novel antibiotics targeting multidrug-resistant bacteria. These findings highlight its role in addressing critical challenges in modern medicine.

In the realm of materials science, 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has shown potential as a component in advanced materials such as conductive polymers and sensors. The fluorinated methyl group contributes to electronic properties, making it suitable for applications in organic electronics. Researchers have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

Another area where this compound has made an impact is in agricultural chemistry. The methoxy group imparts herbicidal activity, while the nitro group enhances selectivity against specific weeds. Field trials have shown that formulations containing 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine exhibit high efficacy with minimal environmental impact, making them attractive alternatives to traditional pesticides.

From an environmental standpoint, understanding the degradation pathways of 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine is crucial for assessing its ecological footprint. Recent investigations using computational chemistry have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic systems. This knowledge is essential for developing sustainable practices in its production and application.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805552-25-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups offers researchers a versatile platform for innovation, driving advancements in drug discovery, materials science, and agricultural chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies.